Cas no 1343908-68-8 (1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol)

• Product Name: 1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol
• CAS No: 1343908-68-8
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5573693
• Update Time: 2025-10-15

1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 1-[(2-methyl-4-thiazolyl)methyl]-
• 1-((2-Methylthiazol-4-yl)methyl)azetidin-3-ol
• 1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol

• Inchi： 1S/C8H12N2OS/c1-6-9-7(5-12-6)2-10-3-8(11)4-10/h5,8,11H,2-4H2,1H3
• InChI Key： FBDWGJXQMNUJNI-UHFFFAOYSA-N
• SMILES： N1(CC2=CSC(C)=N2)CC(O)C1

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 296.2±35.0 °C(Predicted)
• pka: 14.19±0.20(Predicted)

Additional information on 1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol

Comprehensive Overview of 1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol (CAS No. 1343908-68-8)

1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol (CAS No. 1343908-68-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a thiazole ring with an azetidine scaffold, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive molecule, especially in the development of kinase inhibitors and antimicrobial agents.

The methylthiazole moiety in 1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol is known for its electron-rich properties, which enhance binding affinity to biological targets. This characteristic aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry. Additionally, the azetidin-3-ol group introduces stereochemical complexity, which is crucial for optimizing drug potency and selectivity. These attributes make the compound a promising candidate for addressing drug-resistant infections and chronic inflammatory diseases, both of which are high-priority areas in global health.

From a synthetic perspective, CAS No. 1343908-68-8 is often explored in click chemistry and cross-coupling reactions, methodologies that dominate modern organic synthesis. Its compatibility with palladium-catalyzed transformations and microwave-assisted synthesis has been documented, reflecting the industry's shift toward greener and more efficient processes. These techniques are frequently searched by chemists seeking to improve reaction yields and atom economy.

In the context of AI-driven drug discovery, 1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol serves as a valuable scaffold for virtual screening and molecular docking studies. Computational models often highlight its balanced lipophilicity and hydrogen-bonding capacity, key parameters in ADMET prediction. Such analyses are increasingly relevant as the pharmaceutical industry adopts machine learning to accelerate lead optimization.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its biodegradability and eco-toxicity are under investigation to comply with REACH and Green Chemistry principles. This aligns with growing consumer demand for sustainable chemicals, a frequently searched topic in academic and industrial circles.

In summary, 1-((2-methylthiazol-4-yl)methyl)azetidin-3-ol (CAS No. 1343908-68-8) represents a multifaceted tool for researchers tackling challenges in drug development, catalysis, and computational chemistry. Its structural elegance and functional adaptability ensure its continued relevance in cutting-edge scientific endeavors.